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Compound of Interest

Compound Name:
2-(3-Chloropropoxy)-1-methoxy-4-

nitrobenzene

CAS No.: 92878-95-0

Cat. No.: B1356495

Get Quote

CAS Number: 92878-95-0

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides an in-depth overview of 2-(3-Chloropropoxy)-1-methoxy-4-
nitrobenzene, a key intermediate in the synthesis of the tyrosine kinase inhibitor, Bosutinib.

This document compiles essential information for researchers and professionals in drug

development, including its chemical and physical properties, a detailed synthesis protocol,

safety and handling information, and its role in pharmaceutical manufacturing.

Chemical and Physical Properties
2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene is an organic compound with the molecular

formula C10H12ClNO4.[1] It is also known by other names such as 1-(2-Methoxy-5-

nitrophenoxy)-3-chloropropane and is listed as Bosutinib Impurity 9.[2]
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Table 1: Chemical Identifiers and Physical Properties

Property Value Reference

CAS Number 92878-95-0 [1][3]

Molecular Formula C10H12ClNO4 [1]

Molecular Weight 245.66 g/mol [1][3]

IUPAC Name
2-(3-chloropropoxy)-1-

methoxy-4-nitrobenzene
[3]

Melting Point 91.7 - 93.6 °C [4]

Boiling Point 388.3°C at 760 mmHg [4]

Density ~1.443 g/cm³ at 23 °C [4]

Flash Point 188.6 °C [4]

Water Solubility 0.17 - 0.29 mg/L at 20 °C [4]

log Pow ~2.5 - 2.69 [4]

Synthesis
The synthesis of 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene is typically achieved

through the reaction of 2-methoxy-5-nitrophenol with 1-chloro-3-iodopropane or 1-bromo-3-

chloropropane in the presence of a base.

Experimental Protocol: Synthesis from 2-Methoxy-5-
nitrophenol and 1-Chloro-3-iodopropane
This protocol describes a common laboratory-scale synthesis of the target compound.

Materials:

2-methoxy-5-nitrophenol

1-chloro-3-iodopropane
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Potassium carbonate (K2CO3)

Acetonitrile (CH3CN)

Ethyl acetate

Petroleum ether

Procedure:

In a 500 mL round-bottom flask, combine 2-methoxy-5-nitrophenol (10.0 g, 59.17 mmol, 1.00

eq.), acetonitrile (200 mL), 1-chloro-3-iodopropane (18.11 g, 88.76 mmol, 1.50 eq.), and

potassium carbonate (16.33 g, 118.34 mmol, 2.00 eq.).

Stir the resulting mixture at 85 °C for 3 hours.

After the reaction is complete, cool the mixture to room temperature.

Filter the solids and concentrate the filtrate under vacuum.

Purify the residue by silica gel column chromatography using a mixture of ethyl acetate and

petroleum ether (1:2) as the eluent.

This procedure yields 2-(3-chloropropoxy)-1-methoxy-4-nitrobenzene as an off-white solid

(7.86 g, 54% yield).[5]

Role in Bosutinib Synthesis
2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene is a crucial intermediate in the multi-step

synthesis of Bosutinib, a medication used to treat chronic myelogenous leukemia (CML).[6] The

synthesis of Bosutinib involves the subsequent reaction of this intermediate with N-

methylpiperazine to introduce the side chain, followed by reduction of the nitro group to an

amine, which is then used to construct the quinoline core of the final drug molecule.

Below is a simplified workflow illustrating the initial steps in the synthesis of a Bosutinib

precursor starting from 2-methoxy-5-nitrophenol.
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Workflow for the initial steps of Bosutinib synthesis.

Analytical Methods
The purity and identity of 2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene are critical for its

use in pharmaceutical synthesis. While a specific, validated analytical method for this
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compound is not readily available in the public domain, general methods for the analysis of

nitroaromatic compounds can be adapted.

Table 2: Potential Analytical Techniques

Technique Description

High-Performance Liquid Chromatography

(HPLC)

A common method for assessing the purity of

organic compounds. A reverse-phase C18

column with a mobile phase of acetonitrile and

water, and UV detection would be a suitable

starting point.

Gas Chromatography-Mass Spectrometry (GC-

MS)

Useful for both identification and quantification.

The compound would be separated on a

capillary column and identified by its mass

spectrum.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H and ¹³C NMR are essential for confirming the

chemical structure of the synthesized

compound.

Infrared (IR) Spectroscopy

Provides information about the functional groups

present in the molecule, such as the nitro group,

ether linkages, and aromatic ring.

Safety and Handling
Appropriate safety precautions must be taken when handling 2-(3-Chloropropoxy)-1-
methoxy-4-nitrobenzene. It is intended for research and development purposes only and not

for medicinal, household, or other uses.[4]

Table 3: Safety and Handling Recommendations
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Aspect Recommendation

Personal Protective Equipment (PPE)
Wear appropriate protective gloves, clothing,

and eye/face protection.

Ventilation
Handle in a well-ventilated area or in a fume

hood.

Storage
Store in a tightly closed container in a dry, cool,

and well-ventilated place.

In case of contact

Skin: Wash off with soap and plenty of water.

Eyes: Rinse thoroughly with plenty of water for

at least 15 minutes and consult a physician.

Ingestion: Do NOT induce vomiting. Never give

anything by mouth to an unconscious person.

Rinse mouth with water. Consult a physician.

Inhalation: If breathed in, move person into fresh

air. If not breathing, give artificial respiration.

Consult a physician.

Conclusion
2-(3-Chloropropoxy)-1-methoxy-4-nitrobenzene is a well-characterized intermediate with a

critical role in the synthesis of the anticancer drug Bosutinib. This guide provides essential

technical information to support its safe and effective use in a research and development

setting. The provided synthesis protocol and analytical considerations offer a solid foundation

for scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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